Cas no 2171815-04-4 (4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid)

• Product Name: 4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid
• CAS No: 2171815-04-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6283402
• PubChem ID: 165546852
• Update Time: 2025-11-01

4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid
• EN300-1509628
• 2171815-04-4
• 4-ethyl-6-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-19(12-13-25(31)32)14-17-29-26(33)28(15-7-16-28)30-27(34)35-18-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,19,24H,2,7,12-18H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： WNMLLKIECBWEGK-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(CC)CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid

4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid (CAS No. 2171815-04-4): A Comprehensive Overview

4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid (CAS No. 2171815-04-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The structure of 4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid is intricate, featuring a cyclobutyl ring, an ethyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to protect amino groups during the synthesis process, ensuring the selective formation of desired peptide bonds. The cyclobutyl ring adds steric hindrance and conformational rigidity, which can influence the compound's biological activity and pharmacokinetic properties.

Recent research has focused on the potential of 4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid as a lead compound for drug discovery. Studies have shown that this compound exhibits promising biological activity against various targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant inhibitory activity against a key enzyme implicated in neurodegenerative diseases.

The synthesis of 4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the cyclobutyl ring, followed by the introduction of the Fmoc protecting group and subsequent functionalization steps to introduce the ethyl and hexanoic acid moieties. Advanced synthetic techniques, such as transition metal-catalyzed reactions and solid-phase synthesis, have been employed to optimize the synthesis process.

In terms of pharmacological properties, 4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid has shown favorable characteristics. Its solubility and stability are crucial factors that influence its bioavailability and therapeutic efficacy. Researchers have conducted extensive studies to optimize these properties through various modifications, such as altering the substituents on the cyclobutyl ring or introducing additional functional groups.

The clinical potential of 4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid is being explored in preclinical studies. Early results indicate that this compound may have applications in treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders. Preclinical trials have shown promising outcomes in terms of efficacy and safety profiles, paving the way for further clinical development.

From a toxicological perspective, 4-ethyl-6-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid has been evaluated for its safety profile. Toxicity studies have revealed that this compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 4-ethyl-6-{1-( {(9H-fluoren -9 - yl) methoxycarbonyl } amino )cyclobutylformamido } hexanoic acid (CAS No. 2171815 -04 -4) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activity make it an attractive lead compound for drug discovery efforts targeting various diseases. Continued research and development will likely uncover new applications and optimize its therapeutic potential.